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Compound of Interest

Compound Name:

N-Methyl-2-

(phenylthio)ethanamine

hydrochloride

CAS No.: 114458-72-9

Cat. No.: B2866283

Get Quote

Comparative Bioactivity Guide: Thioether vs.
Ether Phenethylamines
Executive Summary
In the structural optimization of psychedelic phenethylamines, the substitution of an ether

oxygen (-O-) with a thioether sulfur (-S-) at the para-position (C4) represents a critical

bioisosteric modification. While both chalcogens share valency, the introduction of sulfur

significantly alters the pharmacodynamic and pharmacokinetic profile of the molecule.

Key Finding: The "Sulfur Effect" is non-linear across different scaffolds.

In the 2,4,5-trisubstituted series (2C-x): Replacing the 4-alkyl group with a 4-thioalkyl group

(e.g., 2C-T-2) maintains or enhances potency. However, the corresponding 4-alkoxy analogs

(e.g., 2C-O-2) display a dramatic loss of potency and intrinsic efficacy, rendering them

clinically inactive at standard doses.
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In the 3,4,5-trisubstituted series (Mescaline): Both 4-thioalkyl (Thiomescaline) and 4-alkoxy

(Escaline) substitutions significantly increase potency relative to the parent compound,

mescaline.[1]

Chemical & Structural Basis
The biological divergence stems from the fundamental atomic differences between sulfur and

oxygen, which influence the ligand-receptor interaction within the orthosteric binding pocket of

the 5-HT2A receptor.

Feature Ether (-O-R) Thioether (-S-R)
Impact on
Bioactivity

Atomic Radius 60 pm 100 pm

Sulfur increases steric

bulk, filling the

hydrophobic pocket

(residue F340) more

effectively.

Lipophilicity (

)
Lower Higher

Thioethers facilitate

better blood-brain

barrier (BBB)

penetration and

hydrophobic receptor

interaction.

Electronegativity 3.44 (Pauling) 2.58 (Pauling)

Sulfur is a "softer"

nucleophile; less

electron-withdrawing

by induction, altering

the pKa of the amine.

Bond Angle ~105° (C-O-C) ~90-92° (C-S-C)

The acute angle of the

thioether changes the

orientation of the

terminal alkyl chain

relative to the phenyl

ring.
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Pharmacodynamics: Receptor Binding & Potency
The following data compares the binding affinities (

) and human effective doses of key analog pairs. Note the dissociation between affinity and
efficacy in the 2C-O series.

Comparative Data Table

Compound Structure Class
5-HT2A

(nM)

Human
Dose (mg)

Efficacy
Status

2C-T-2
2,5-(OMe)2-

4-SEt
Thioether 12 - 54 12 - 25

Potent

Agonist

2C-O-2
2,5-(OMe)2-

4-OEt
Ether ~710

>300

(Inactive)

Low Efficacy

Partial

Agonist

Thiomescalin

e

3,5-(OMe)2-

4-SMe
Thioether ~15 20 - 40

Potent

Agonist

Escaline
3,5-(OMe)2-

4-OEt
Ether ~30 40 - 60

Potent

Agonist

Mescaline 3,4,5-(OMe)3 Parent ~3000 200 - 400 Full Agonist

Data compiled from Shulgin (PiHKAL), Nichols, and recent receptor screening studies (e.g.,

Rickli et al., 2015; Kolaczynska et al., 2019).

Mechanistic Insight
In the 2C-O series, the 4-alkoxy substituent appears to clash with the specific steric constraints

of the 5-HT2A receptor's active state conformation when the 2,5-dimethoxy motif is present.

While 2C-O-2 binds with moderate affinity (

nM), it fails to stabilize the receptor signaling conformation (low intrinsic efficacy), resulting in a
lack of psychedelic activity. Conversely, the 2C-T series (thioethers) leverages the higher
lipophilicity and flexibility of the sulfur atom to maintain high intrinsic efficacy.
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Pharmacokinetics & Metabolism
The metabolic fate of these analogs differs radically, influencing their duration of action and

toxicity profile.

Metabolic Pathways Visualization
The following diagram illustrates the divergent metabolic processing of Thioether vs. Ether

phenethylamines.
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Figure 1: Divergent metabolic pathways. Thioethers undergo S-oxidation to sulfoxides (which

may retain activity), while ethers primarily undergo O-dealkylation to inactive phenols.

Toxicity & MAO Inhibition
Thioethers (2C-T-x): These compounds are known to be competitive substrates for

Monoamine Oxidase (MAO). High doses or combinations with MAO inhibitors (MAOIs) can

lead to Serotonin Syndrome. The metabolic bottleneck at the sulfur atom can prolong the

half-life of the parent compound.

Ethers (2C-O-x): Generally undergo rapid O-dealkylation, rendering them less metabolically

stable and less prone to inducing MAO-related toxicity, though their lack of potency makes

this less relevant clinically.

Experimental Protocols
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A. Synthesis of Thioether Analog (2C-T-2 Protocol)
Rationale: Unlike ether synthesis which uses simple alkylation, thioether synthesis requires the

introduction of the sulfur moiety via chlorosulfonation and reduction.

Reagents: 1,4-Dimethoxybenzene, Chlorosulfonic acid, Zinc dust, Sulfuric acid, Ethyl iodide,

Phosphorus oxychloride (

), N-Methylformanilide.

Chlorosulfonation:

Dissolve 1,4-dimethoxybenzene in

.

Add chlorosulfonic acid dropwise at 0°C. Evolution of HCl gas indicates reaction progress.

Quench with ice water and extract the 2,5-dimethoxybenzenesulfonyl chloride.

Reduction to Thiol:

Suspend the sulfonyl chloride in dilute

.

Add Zinc dust in small portions (exothermic). Heat on a steam bath for 1 hour.

Isolate 2,5-dimethoxythiophenol as an oil. Note: This intermediate is prone to oxidation;

use immediately.

S-Alkylation:

Dissolve the thiophenol in MeOH containing KOH.

Add Ethyl Iodide and reflux for 2 hours.

Isolate 1,4-dimethoxy-2-ethylthiobenzene.

Formylation & Amination:
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Perform Vilsmeier-Haack formylation to get the benzaldehyde.

Condense with nitromethane (

catalyst) to form the nitrostyrene.

Reduce with

(LAH) in THF to yield 2C-T-2.

B. In Vitro 5-HT2A Binding Assay
Rationale: To objectively measure affinity (

) without the confounding variables of metabolism.

Materials: HEK293 cells expressing human 5-HT2A receptors,

-Ketanserin (antagonist radioligand) or

-DOI (agonist radioligand).

Membrane Preparation:

Homogenize transfected cells in Tris-HCl buffer (pH 7.4).

Centrifuge at 40,000 x g for 20 min to isolate membrane fractions.

Incubation:

Prepare 96-well plates with:

50 µL radioligand (

-Ketanserin, 1 nM final).

50 µL test compound (Thioether/Ether analog,

to

M).
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100 µL membrane suspension (20 µg protein).

Incubate at 37°C for 60 minutes.

Termination:

Rapid filtration through GF/B glass fiber filters pre-soaked in 0.3% polyethylenimine (to

reduce non-specific binding).

Wash 3x with ice-cold buffer.

Analysis:

Measure radioactivity via liquid scintillation counting.

Calculate

and convert to

using the Cheng-Prusoff equation:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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